![molecular formula C23H27N3O3 B1228237 N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)propyl]-3-(3-oxo-1,4-benzoxazin-4-yl)propanamide](/img/structure/B1228237.png)
N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)propyl]-3-(3-oxo-1,4-benzoxazin-4-yl)propanamide
Overview
Description
N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)propyl]-3-(3-oxo-1,4-benzoxazin-4-yl)propanamide is a benzoxazine.
Scientific Research Applications
Psychotropic and Antimicrobial Activity
- A study explored derivatives of N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, including the chemical compound . These compounds demonstrated significant psychotropic, anti-inflammatory, and cytotoxic activities in in vivo and in vitro screenings. Some of these compounds also showed antimicrobial actions (Zablotskaya et al., 2013).
Antitumor Activity
- Another study synthesized and evaluated a series of 3-benzyl-substituted-4(3H)-quinazolinones for their antitumor activity. The results highlighted their significant broad-spectrum antitumor activities, with some compounds showing selective activities toward specific cancer cell lines (Al-Suwaidan et al., 2016).
Applications in Herbicides
- Research on 2-(7-fluoro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)isoindoline-1,3-diones, which are structurally related to the compound , identified their potential as herbicides. These compounds were found to inhibit protoporphyrinogen oxidase and demonstrated high levels of herbicidal activity (Huang et al., 2005).
Antibacterial and Antioxidant Properties
- A study synthesized benzoxazinyl pyrazolone arylidenes, related to the compound , to investigate their antimicrobial and antioxidant activities. These compounds were found to have significant antibacterial properties when compared to standard drugs (Sonia et al., 2013).
properties
Product Name |
N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)propyl]-3-(3-oxo-1,4-benzoxazin-4-yl)propanamide |
|---|---|
Molecular Formula |
C23H27N3O3 |
Molecular Weight |
393.5 g/mol |
IUPAC Name |
N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)propyl]-3-(3-oxo-1,4-benzoxazin-4-yl)propanamide |
InChI |
InChI=1S/C23H27N3O3/c27-22(11-15-26-20-8-3-4-9-21(20)29-17-23(26)28)24-12-5-13-25-14-10-18-6-1-2-7-19(18)16-25/h1-4,6-9H,5,10-17H2,(H,24,27) |
InChI Key |
PZDKYNYLZQONQS-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=CC=CC=C21)CCCNC(=O)CCN3C(=O)COC4=CC=CC=C43 |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CCCNC(=O)CCN3C(=O)COC4=CC=CC=C43 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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